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Compound of Interest

Compound Name: Gly-NH-CH2-Boc

Cat. No.: B8773087

Essential Safety and Handling Guide for Gly-NH-
CH2-Boc

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for Gly-NH-CH2-Boc
(CAS 14664-05-2), a Boc-protected glycine derivative used in peptide synthesis and as an
ADC linker intermediate.[1] Since a specific Safety Data Sheet (SDS) for Gly-NH-CH2-Boc is
not readily available, this guidance is based on information from structurally similar compounds,
such as N-Boc-glycine and other Boc-protected amino acids. A site-specific risk assessment
should always be conducted before handling.

Personal Protective Equipment (PPE)

When handling Gly-NH-CH2-Boc, a comprehensive approach to personal protection is
essential to minimize exposure and ensure laboratory safety. The following table summarizes
the recommended PPE.
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Protection Type

Specification

Purpose

Eye Protection

Safety glasses with side-
shields or chemical splash
goggles conforming to EU
Standard EN166 or OSHA 29
CFR 1910.133.[2]

Protects against splashes and

airborne particles.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[3]

Prevents skin contact with the

chemical.[3]

Skin and Body Protection

Laboratory coat (long-sleeved)
and appropriate protective
clothing to prevent skin

exposure.[2][3]

Minimizes the risk of skin

exposure.[3]

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if
handling large quantities, if
dust is generated, or if

ventilation is inadequate.[3]

Avoids inhalation of any

potential vapors or dust.[3]

Operational Plan: Handling and Storage

A systematic workflow is critical for the safe handling of Gly-NH-CH2-Boc from preparation to

disposal. Adherence to these procedural steps will minimize exposure risk.

Handling:

Storage:

Avoid contact with skin, eyes, and clothing.[2][4]

Wash hands thoroughly after handling the compound.[3]

Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

Minimize dust formation and accumulation during handling.[2][5]
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o Store in a tightly closed container.[3]
o Keep in a cool, dry, and well-ventilated place.[2][3]

o Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan

Proper disposal of Gly-NH-CH2-Boc and associated waste is imperative to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste: All waste containing Gly-NH-CH2-Boc must be handled in accordance with
local, state, and federal regulations.[6] It should be collected in a designated, labeled, and
sealed hazardous waste container.

» Contaminated Materials: Any materials (e.g., gloves, weighing paper, pipette tips) that come
into contact with the chemical should be considered contaminated and disposed of as
hazardous waste.

» Professional Disposal: Chemical waste should be handled by a licensed professional waste
disposal service.[3]

Experimental Workflow for Safe Handling

The following diagram illustrates the procedural workflow for the safe handling of Gly-NH-CH2-
Boc.
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Caption: Procedural workflow for the safe handling of Gly-NH-CH2-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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